Cas no 2757926-08-0 (Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate)

• Product Name: Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate
• CAS No: 2757926-08-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5815371
• PubChem ID: 165992334
• Update Time: 2025-06-25

Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757926-08-0
• EN300-37101820
• tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate
• Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate

• Inchi： 1S/C12H21NO2/c1-5-11-6-12(7-11,13-8-11)9(14)15-10(2,3)4/h13H,5-8H2,1-4H3
• InChI Key： FYOKNPQJCWBHDN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CC(CC)(CN1)C2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate

Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2757926-08-0): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2757926-08-0) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azabicyclic derivatives, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate.

The chemical structure of Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate is characterized by a bicyclic ring system with an azabicyclo[2.1.1]hexane core and a tert-butyl ester group attached to the carboxylic acid moiety. The presence of the tert-butyl group provides enhanced stability and solubility, making it an attractive candidate for pharmaceutical development. The ethyl substituent on the nitrogen atom further contributes to the compound's unique properties and potential biological activity.

The synthesis of Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate has been reported using various methodologies, including transition-metal-catalyzed reactions and organocatalytic approaches. One notable synthetic route involves the intramolecular cyclization of a suitably functionalized linear precursor, followed by esterification with tert-butanol to form the final product. This method offers high yields and excellent stereoselectivity, making it suitable for large-scale production.

Recent research has focused on elucidating the biological properties of Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been found to act as a selective inhibitor of specific kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate has also demonstrated promising activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in many physiological processes and are important targets for drug discovery. The ability of this compound to modulate GPCRs suggests its potential utility in treating conditions such as pain, inflammation, and metabolic disorders.

The pharmacokinetic profile of Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate has been extensively studied to assess its suitability for therapeutic applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good oral bioavailability and low toxicity profiles in animal models. These findings support its potential for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate in various disease indications. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Ongoing phase II trials aim to further validate its therapeutic potential in larger patient populations.

In conclusion, Tert-butyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2757926-08-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating various diseases make it an exciting area of research in medicinal chemistry and drug discovery. As more studies are conducted and clinical trials progress, it is anticipated that this compound will continue to reveal new insights into its mechanisms of action and therapeutic benefits.